4-Oxo-1-phenylcyclohexanecarboxylic acid

• IUPAC Name: 4-oxo-1-phenylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C13H14O3/c14-11-6-8-13(9-7-11,12(15)16)10-4-2-1-3-5-10/h1-5H,6-9H2,(H,15,16)
• InChI Key: GLXVJOPRMXBHSI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1=O)(C2=CC=CC=C2)C(=O)O
• Molecular Formula: C13H14O3
• DSSTOX Substance ID: DTXSID30322106
• Molecular Weight: 218.25 g/mol
• CAS RN: 75945-91-4

Description

4-Oxo-1-phenylcyclohexanecarboxylic acid, also known as KPHC, is a cyclic α-keto acid that has been extensively studied for its potential as a versatile building block in organic synthesis. It has a unique structure that allows for a variety of chemical modifications, making it an attractive target for researchers in the field of organic chemistry.

Scientific Research Applications

Synthesis and Characterization of Coordination Complexes

Research has explored the use of dicarboxylic acids in synthesizing coordination complexes for applications like photocatalysis. A study by Lu Lu et al. (2021) described the creation of coordination polymeric architectures using a dicarboxylic acid as a versatile building block. These complexes showed promising photocatalytic properties for the degradation of organic dye pollutants under UV light, indicating potential environmental applications for water purification technologies Lu Lu et al., 2021.

Advanced Catalyst Development

In the realm of catalysis, research by O. Goli-Jolodar et al. (2016) introduced a novel N-sulfonated Brönsted acidic catalyst for promoting the synthesis of polyhydroquinoline derivatives through Hantzsch condensation. This work signifies the evolving landscape of catalyst development for efficient chemical synthesis, showcasing the role of novel materials in enhancing reaction conditions and yields O. Goli-Jolodar et al., 2016.

Environmental and Health Monitoring

A study highlighted the environmental exposure to DINCH (a phthalate plasticizer substitute) in Germany, underscoring the importance of biomonitoring to assess human exposure to chemical substitutes. Although this study does not directly mention 4-Oxo-1-phenylcyclohexanecarboxylic acid, it illustrates the broader context of environmental health research and the need for ongoing monitoring of chemical exposures M. Kasper-Sonnenberg et al., 2019.

Synthesis routes and methods I

Procedure details

Lithium hydroxide monohydrate (11.08 g, 264 mmol) was added to a suspension of dimethyl 4-oxo-1-phenyl-1,3-cyclohexanedicarboxylate (Description 1, 25.5 g, 87.9 mmol) in methanol (250 mL), water (83 mL) and tetrahydrofuran (83 mL) and the mixture was heated under reflux for 3 days. The mixture was cooled and the tetrahydrofuran and methanol were evaporated under reduced pressure. The pH was adjusted to 1 with hydrochloric acid (5M) and the mixture was extracted with dichloromethane. The combined organic fractions were dried (MgSO4) and the solvent was evaporated under reduced pressure to give the title compound as a light yellow solid (19 g, 99%). 1H NMR (400 MHz, CDCl3) δ 7.50-7.29 (5H, m), 2.29-2.73 (2H, m), 2.62-2.55 (2H, m), 2.47-2.41 (2H, m), and 2.35-2.27 (2H, m).

Synthesis routes and methods II

Procedure details

A mixture of 11.27 g. (0.046 mole) of 4-cyano-4-phenylcyclohexanone, ethylene ketal (prepared in Example 18) and 11.3 g. of potassium hydroxide in 90 ml. of ethylene glycol is heated at reflux for about 16 hours. The resulting solution is allowed to cool, diluted with water and washed with ether. The aqueous layer was covered with ether and then cautiously acidified. The aqueous layer is extracted with two additional portions of ether and the extracts combined. The extracts are evaporated to dryness and the solid remaining is recrystallized from a mixture of ethylene chloride and Skellysolve B to give 10.51 g. (86.3% yield) of 4-carboxy-4-phenylcyclohexanone, ethylene ketal, having a melting point of 136° to 140°C.

Synthesis routes and methods III

Procedure details

4-Cyano-4-phenylcyclohexanone (25 mmol) was refluxed for 2 h with p-toluenesulfonic acid (2.5 mmol) and ethyleneglycol (30 mmol) in toluene (150 mL) using a Dean-Stark trap. The reaction mixture was partitioned between Et2O and 2 M NaHCO3. The organic layer was dried (Na2SO4) and evaporated. The resulting oil was refluxed with KOH (40%, 200 mL) in ethyleneglycol (120 mL) for 3 h. Conc. HCl was added and the mixture was allowed to cool. It was than extracted with Et2O, dried (Na2SO4) and evaporated affording 4.4 g (81%) of the desired compound; 1H NMR (CDCl3) δ 2.2-2.5 (m, 4H), 2.55 (m, 2H), 2.74 (m, 2H), 7.25-7.50 (m, 5H), 8.0 (br, 1H).